Cas no 1396865-53-4 (1-(2,3-dimethylphenyl)-3-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylurea)

• Product Name: 1-(2,3-dimethylphenyl)-3-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylurea
• CAS No: 1396865-53-4
• MF: C₁₈H₂₄N₆O
• MW: 340.422762870789
• CID: 6124691
• PubChem ID: 71794820
• Update Time: 2025-06-13

1-(2,3-dimethylphenyl)-3-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethylphenyl)-3-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylurea
• F6257-1566
• AKOS024545559
• VU0541773-1
• 1396865-53-4
• 1-(2,3-dimethylphenyl)-3-[6-(4-methylpiperazin-1-yl)pyrimidin-4-yl]urea
• 1-(2,3-dimethylphenyl)-3-(6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)urea

• Inchi： 1S/C18H24N6O/c1-13-5-4-6-15(14(13)2)21-18(25)22-16-11-17(20-12-19-16)24-9-7-23(3)8-10-24/h4-6,11-12H,7-10H2,1-3H3,(H2,19,20,21,22,25)
• InChI Key： OBQWKHAATGCPQR-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=C(C)C=1C)NC1=CC(=NC=N1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 340.20115941g/mol
• Monoisotopic Mass: 340.20115941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.4Ų

Additional information on 1-(2,3-dimethylphenyl)-3-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylurea

Comprehensive Overview of 1-(2,3-dimethylphenyl)-3-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylurea (CAS No. 1396865-53-4)

The compound 1-(2,3-dimethylphenyl)-3-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylurea (CAS No. 1396865-53-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This urea derivative features a unique molecular structure combining a dimethylphenyl moiety with a pyrimidine core linked to a methylpiperazine group. Such structural complexity makes it a promising candidate for targeted therapeutic applications, particularly in the realm of kinase inhibition and signal transduction modulation.

Recent studies highlight the growing interest in small-molecule inhibitors like CAS No. 1396865-53-4, driven by the demand for precision medicine. Researchers are actively exploring its potential in cancer therapy, where its ability to interfere with specific protein-protein interactions could lead to breakthroughs in personalized treatment. The compound's pyrimidine-urea scaffold is particularly notable for its versatility, often serving as a backbone for designing high-affinity ligands in drug discovery.

From a synthetic chemistry perspective, the preparation of 1-(2,3-dimethylphenyl)-3-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylurea involves multi-step organic transformations, including condensation reactions and nucleophilic substitutions. Its methylpiperazine segment enhances solubility and bioavailability, addressing common challenges in drug formulation. These attributes align with current trends in computational drug design, where AI-driven molecular modeling tools are increasingly used to optimize such compounds.

The pharmacological profile of CAS No. 1396865-53-4 is under rigorous investigation, with preliminary data suggesting low cytotoxicity in normal cell lines—a critical factor for translational research. Its mechanism of action may involve selective binding to ATP-binding pockets in kinases, a feature shared with several FDA-approved drugs. This has sparked discussions in biotech forums about its potential as a lead compound for orphan diseases.

In the context of intellectual property, patents covering pyrimidine-urea analogs have seen a surge, reflecting the commercial viability of this chemical class. Analytical characterization of 1396865-53-4 typically employs HPLC-MS and NMR spectroscopy, techniques frequently searched by quality control professionals. The compound's stability under various pH conditions also makes it relevant to formulation scientists working on sustained-release systems.

Environmental and regulatory aspects of 1-(2,3-dimethylphenyl)-3-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylurea remain an active area of study. While not classified as hazardous, its biodegradation pathways are being mapped to align with green chemistry principles—a hot topic in academic publications. This aligns with industry shifts toward sustainable synthesis methods, often queried in scientific databases.

Future directions for CAS No. 1396865-53-4 research may include structure-activity relationship (SAR) studies to refine its selectivity, as well as in vivo efficacy trials. The compound exemplifies how heterocyclic chemistry continues to drive innovation in medicinal chemistry, answering frequent search queries about next-generation therapeutics. Its dual functionality as both a hydrogen bond donor and acceptor further expands its utility in molecular recognition applications beyond healthcare.